N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide
• InChI: InChI=1S/C17H15Cl3N2O4/c1-8-6-11(22(24)25)4-5-12(8)21-13(23)7-26-17-15(19)9(2)14(18)10(3)16(17)20/h4-6H,7H2,1-3H3,(H,21,23)
• InChI Key: WEHRVKXRBPXOCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)COC2=C(C(=C(C(=C2Cl)C)Cl)C)Cl
• Molecular Formula: C17H15Cl3N2O4
• Molecular Weight: 417.7 g/mol

Description

N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide, also known as metolachlor, is a selective herbicide widely used in agriculture to control annual grasses and certain broadleaf weeds. Metolachlor belongs to the chloroacetanilide family of herbicides and is considered to be a pre-emergent herbicide, meaning that it is applied before the weeds emerge from the soil.

Mechanism of Action

Metolachlor works by inhibiting the biosynthesis of lipids in the target weeds, which ultimately leads to their death. Specifically, N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide inhibits the activity of the enzyme acetolactate synthase, which is involved in the biosynthesis of branched-chain amino acids that are essential for plant growth.
Biochemical and Physiological Effects
Metolachlor has been shown to have low toxicity to mammals and birds. However, it can be toxic to aquatic organisms and some non-target plants. In mammals, N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide is rapidly metabolized and excreted, and does not accumulate in the body. Studies have also shown that N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide can affect the microbial communities in soil, potentially impacting soil fertility and nutrient cycling.

Advantages and Limitations for Lab Experiments

Metolachlor is a widely used herbicide in agriculture, making it readily available for laboratory experiments. Its selective mode of action and pre-emergent activity make it a useful tool for studying weed control in various crops. However, its potential impact on non-target organisms and the environment should be considered when designing experiments.

Future Directions

1. Investigating the impact of N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide on soil microbial communities in different soil types and under different environmental conditions.
2. Developing new formulations of N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide that minimize its impact on non-target plants and aquatic organisms.
3. Studying the potential for N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide to leach into groundwater and its impact on water quality.
4. Investigating the potential for N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide to cause developmental and reproductive toxicity in wildlife.
5. Developing new herbicides with similar or improved efficacy to N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide but with lower environmental impact.

Scientific Research Applications

Metolachlor has been extensively studied for its efficacy in controlling weeds in various crops such as corn, soybean, cotton, and peanuts. It has also been studied for its impact on soil microorganisms and its potential to leach into groundwater. Additionally, N-(2-methyl-4-nitrophenyl)-2-(2,4,6-trichloro-3,5-dimethylphenoxy)acetamide has been investigated for its potential to cause developmental and reproductive toxicity in mammals.